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Compound of Interest

Compound Name: Ditridecylamine

Cat. No.: B009203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ditridecylamine, a secondary amine with the chemical formula C₂₆H₅₅N, is a lipophilic long-

chain dialkylamine.[1] It is characterized by its high molecular weight and immiscibility with

water.[1] This technical guide provides a comprehensive overview of the core physicochemical

properties of Ditridecylamine, detailed experimental protocols for their determination, and a

visualization of its application in solvent extraction processes. The information presented herein

is curated for researchers, scientists, and professionals in drug development and related fields

who require a thorough understanding of this compound.

Physicochemical Properties of Ditridecylamine
The physicochemical properties of Ditridecylamine are summarized in the table below. It is

important to note the distinction between experimentally determined and computationally

estimated values, as this can account for variations in the reported data. The isomeric

composition of the sample can also influence these properties.[2]
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Property Value Source/Comments

Molecular Formula C₂₆H₅₅N [3][4][5]

Molecular Weight 381.72 g/mol [3][4][5][6]

Physical Description

Colorless to yellow liquid with

an amine-like, unpleasant

odor.

[4][7][8]

Melting Point -45 °C (Experimental) [2][7][9]

56.5 °C (Computed) [2][3]

Boiling Point
220 - 240 °C at 10 mbar

(Experimental)
[7][9]

461.8 °C at 760 mmHg

(Computed)
[2][3]

Density
0.836 g/cm³ at 20 °C

(Experimental)
[6][9][10]

0.818 g/cm³ (Computed) [2][3]

Flash Point 138 °C [7][10]

162.9 °C [3]

Solubility Immiscible with water.
[1] Soluble in organic solvents.

[11]

Vapor Pressure 1.04E-08 mmHg at 25 °C [3]

LogP (Octanol/Water Partition

Coefficient)
9.58890 (Computed) [2][3]

XLogP3 12 (Computed) [2][3]

Refractive Index 1.4679 (Estimate) [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
1 [3]
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Experimental Protocols
The following are detailed methodologies for determining key physicochemical properties of

Ditridecylamine, based on OECD guidelines for the testing of chemicals.

Determination of Melting Point/Melting Range (OECD
Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.[3][8] For a substance like Ditridecylamine, which has a

reported experimental melting point of -45 °C, a method suitable for low temperatures is

required.

Method: Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in heat flow between the sample and a reference as

a function of temperature. A phase transition, such as melting, results in an endothermic

peak.

Apparatus: A differential scanning calorimeter equipped with a cooling system capable of

reaching temperatures below -50 °C.

Procedure:

A small, accurately weighed sample of Ditridecylamine (typically 1-10 mg) is hermetically

sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference are placed in the DSC cell.

The cell is cooled to a temperature well below the expected melting point (e.g., -70 °C).

The temperature is then increased at a constant rate (e.g., 2-10 °C/min).

The heat flow to the sample is recorded as a function of temperature.
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The onset and peak of the endothermic melting peak are determined. The melting point is

typically reported as the onset temperature.

Determination of Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[1][4][12] Given the high boiling point of Ditridecylamine, a

method that can be performed under reduced pressure is advantageous to prevent

decomposition.

Method: Dynamic Method (Vapor Pressure Method)

Principle: The boiling point is determined by measuring the vapor pressure of the substance

at different temperatures. The boiling point at a given pressure is the temperature at which

the vapor pressure equals that pressure.

Apparatus: A suitable apparatus consists of a heated sample vessel equipped with a

temperature sensor, a pressure sensor, and a means of regulating the pressure.

Procedure:

A sample of Ditridecylamine is placed in the sample vessel.

The pressure in the apparatus is reduced to a desired level (e.g., 10 mbar).

The sample is heated, and the temperature at which the vapor pressure equals the

applied pressure is recorded as the boiling point at that pressure.

This process is repeated at several different pressures.

The boiling point at standard atmospheric pressure (101.325 kPa) can be extrapolated

from the vapor pressure-temperature data.

Determination of Density (OECD Guideline 109)
Density is the mass per unit volume of a substance.[6][9][10] For a liquid like Ditridecylamine,

several methods are available.
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Method: Oscillating Density Meter

Principle: The natural frequency of a U-shaped tube is measured when it is filled with the

sample liquid. The density of the liquid is related to the change in the oscillation frequency.

Apparatus: An oscillating density meter with a thermostatically controlled sample cell.

Procedure:

The instrument is calibrated using two liquids of known density (e.g., dry air and double-

distilled water).

The sample cell is thermostatically controlled to the desired temperature (e.g., 20 °C).

A sample of Ditridecylamine is introduced into the U-shaped tube.

The instrument measures the oscillation period, from which the density is calculated.

The measurement is repeated to ensure accuracy.

Application in Solvent Extraction
Ditridecylamine is utilized as a solvent extractant, particularly for the separation of metal ions

from aqueous solutions.[2] The long alkyl chains contribute to its solubility in organic solvents,

making it effective in liquid-liquid extraction processes. The extraction mechanism involves the

formation of a complex between the amine and the metal species, which is then soluble in the

organic phase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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